![molecular formula C23H24N2O4 B2586471 4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one CAS No. 850238-57-2](/img/structure/B2586471.png)
4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds . The benzo[d][1,3]dioxol-5-ylmethyl group is a common moiety in many bioactive compounds .
Scientific Research Applications
Synthesis and Chemical Characterization
This compound has been involved in research focusing on the synthesis of novel derivatives with potential therapeutic applications. For instance, studies have reported the synthesis of related compounds with antimicrobial activities and explored their chemical structures and properties. These efforts aim to develop compounds with enhanced biological activity and better pharmacokinetic profiles (Bektaş et al., 2007).
Biological Activities and Therapeutic Potential
Research into the biological activities of compounds structurally related to "4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one" has uncovered a range of potential therapeutic applications. For example, derivatives of this compound have been evaluated for their anti-inflammatory and antimicrobial properties, indicating their potential use in treating various infections and inflammatory conditions (Hatnapure et al., 2012). Additionally, some compounds have shown promise as antitumor agents, demonstrating cytotoxic activity against cancer cell lines and suggesting potential applications in cancer therapy (Mustafa et al., 2011).
Mechanistic Studies and Drug Development
Mechanistic studies and drug development research have also been conducted on compounds similar to "this compound". Such research aims to understand how these compounds interact with biological targets and pathways. This includes studying their binding affinities, receptor interactions, and the mechanisms underlying their pharmacological effects. This foundational knowledge is crucial for developing new drugs that are both effective and safe (Nozaki et al., 2012).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been shown to influence gaba-ergic neurotransmission in the brain .
Mode of Action
It is suggested that similar compounds might influence gaba-ergic neurotransmission in the brain .
Pharmacokinetics
Similar compounds have been shown to have high gi absorption, bbb permeant, and are substrates for p-gp . They also inhibit CYP1A2, CYP2D6, and CYP3A4 .
Result of Action
Similar compounds have been shown to exhibit excellent protection against seizures induced by maximal electroshock test (mes) and subcutaneous pentylenetetrazole (scptz) in mice as well as rats .
properties
IUPAC Name |
4-[[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl]-6-methylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O4/c1-16-2-4-20-19(10-16)18(12-23(26)29-20)14-25-8-6-24(7-9-25)13-17-3-5-21-22(11-17)28-15-27-21/h2-5,10-12H,6-9,13-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTYKULQYVPOVEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.